6-Benzyloxy-4-acetyl Warfarin

• Molecular Formula: C₂₈H₂₄O₆
• Molecular Weight: 456.49
• Synonyms: 6-(Benzyloxy)-2-oxo-3-(3-oxo-1-phenylbutyl)-2H-chromen-4-yl Acetate

Description

6-Benzyloxy-4-acetyl Warfarin is a structural derivative of warfarin, a widely used anticoagulant. While warfarin itself is a 4-hydroxycoumarin derivative with a 3-(3-oxo-1-phenylbutyl) substituent , the 6-benzyloxy and 4-acetyl modifications in this compound introduce steric and electronic changes that may alter its pharmacokinetic and pharmacodynamic properties.

Comparison with Similar Compounds

Data Table: Comparative Analysis of Warfarin Derivatives

Compound Name	Structural Modifications	Biological Activity	Potency Compared to Warfarin	Key Findings
Warfarin	4-hydroxy, 3-(3-oxo-1-phenylbutyl)	Anticoagulant	Reference	Narrow therapeutic index; metabolized via CYP2C9/VKORC1 pathways .
Compound 43 (para-Cl)	Para-chloro substituent on aromatic ring	Anticoagulant	1.5–2× more potent	Enhanced enzyme binding due to halogen-mediated hydrogen bonding .
Compounds 48–49	Dicoumarol-related structures	Antimicrobial, Antioxidant	Similar antimicrobial	Comparable to warfarin in antimicrobial activity; notable antioxidant effects .
Ximelagatran (Exanta)	Direct thrombin inhibitor	Anticoagulant	Mechanistically distinct	Bypasses vitamin K-dependent clotting factors; fewer drug interactions .
6-Benzyloxy-4-acetyl Warfarin	6-benzyloxy, 4-acetyl groups	Hypothesized anticoagulant	Unknown	Benzyloxy group may improve lipophilicity; acetyl substitution could delay metabolism .

Detailed Research Findings

Anticoagulant Efficacy

• Halogen Substituents : Para-chloro derivatives (e.g., Compound 43) exhibit superior anticoagulant activity compared to nitro or other halogen substituents, likely due to optimized hydrogen bonding with vitamin K epoxide reductase (VKOR) .
• However, its steric effects could also limit target engagement, necessitating further study .

Q & A

Basic Research Questions

Q. What are the recommended synthetic pathways for 6-Benzyloxy-4-acetyl Warfarin, and how can structural purity be validated?

• Methodological Answer : Begin with the acetylation of the 4-hydroxy group in Warfarin using acetic anhydride under controlled acidic conditions . Introduce the benzyloxy group at position 6 via nucleophilic substitution, employing benzyl bromide in the presence of a base (e.g., K₂CO₃) in anhydrous DMF . Validate purity using HPLC (C18 column, mobile phase: acetonitrile/0.1% formic acid) and confirm structural integrity via ¹H/¹³C NMR (key signals: acetyl group at δ 2.3 ppm, benzyloxy protons at δ 4.9–5.1 ppm) .

Q. How can researchers ensure reproducibility in synthesizing 6-Benzyloxy-4-acetyl Warfarin derivatives?

• Methodological Answer : Standardize reaction parameters (temperature, solvent purity, stoichiometry) and document deviations. Use high-purity reagents (>97% by HPLC/GC) to minimize side products . Cross-validate results using independent techniques (e.g., mass spectrometry for molecular weight confirmation, IR for functional group analysis) .

Q. What are the critical safety protocols for handling 6-Benzyloxy-4-acetyl Warfarin in laboratory settings?

• Methodological Answer : Use PPE (gloves, lab coat, goggles) due to potential skin/eye irritation . Work in a fume hood to avoid inhalation of fine particles. In case of accidental exposure, rinse affected areas with water for 15 minutes and consult a toxicologist . Store the compound in airtight containers at –20°C to prevent degradation .

Advanced Research Questions

Q. How can researchers resolve contradictory data in the anticoagulant activity of 6-Benzyloxy-4-acetyl Warfarin compared to parent Warfarin?

• Methodological Answer : Conduct parallel in-vitro assays (e.g., thrombin time, prothrombin time) using standardized plasma pools . Control variables such as albumin binding affinity (use equilibrium dialysis to measure free fraction) and metabolic stability (incubate with liver microsomes) . Compare dose-response curves and apply statistical models (e.g., ANOVA with post-hoc Tukey tests) to identify significant deviations .

Q. What experimental designs are optimal for studying the metabolic stability of 6-Benzyloxy-4-acetyl Warfarin in hepatic models?

• Methodological Answer : Use primary human hepatocytes or HepG2 cells to assess Phase I/II metabolism . Quantify metabolites via LC-MS/MS (MRM mode, monitor m/z transitions for parent compound and acetyl/benzyloxy cleavage products) . Include Warfarin as a control and normalize data to protein content. Apply Michaelis-Menten kinetics to calculate intrinsic clearance .

Q. How can structure-activity relationship (SAR) studies be designed to optimize 6-Benzyloxy-4-acetyl Warfarin’s pharmacological profile?

• Methodological Answer : Synthesize analogs with varying substituents (e.g., fluoro, methyl groups) at the benzyloxy or acetyl positions . Test binding affinity to vitamin K epoxide reductase (VKOR) using fluorescence polarization assays . Corrogate data with molecular docking simulations (PDB ID: 3KP9 for VKOR) to identify critical interactions .

Data Contradiction and Validation

Q. What strategies mitigate discrepancies in reported solubility profiles of 6-Benzyloxy-4-acetyl Warfarin?

• Methodological Answer : Standardize solubility testing using USP buffers (pH 1.2–7.4) under controlled agitation. Use nephelometry to detect precipitation thresholds . Cross-reference with computational models (e.g., LogP calculations via MarvinSketch) to predict partitioning behavior . Document solvent lot numbers and purity to control batch variability .